Cas no 2137546-17-7 (2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine)

• Product Name: 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine
• CAS No: 2137546-17-7
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 6268636
• PubChem ID: 165477091
• Update Time: 2025-10-29

2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• EN300-784886
• 2137546-17-7
• 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine

• Inchi： 1S/C11H14N6/c1-2-9(6-12-3-1)17-11(8-15-16-17)10-7-13-4-5-14-10/h4-5,7-9,12H,1-3,6H2
• InChI Key： LIQLTZQLOYNANP-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)N1C(C2C=NC=CN=2)=CN=N1

Computed Properties

• Exact Mass: 230.12799447g/mol
• Monoisotopic Mass: 230.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine

Introduction to 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine (CAS No. 2137546-17-7)

2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine, with the CAS number 2137546-17-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, which include a piperidine ring and a 1,2,3-triazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine typically involves multistep reactions, including the formation of the 1,2,3-triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This click chemistry approach is widely recognized for its efficiency and reliability in constructing complex molecular architectures. The piperidine ring can be introduced through various methods, such as reductive amination or nucleophilic substitution reactions.

In recent years, the study of 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Another area of interest is the compound's anti-cancer properties. Preliminary studies have indicated that 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. Further research is ongoing to elucidate the exact mechanisms underlying these effects and to optimize the compound for clinical applications.

The neuroprotective potential of 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine has also been explored. Studies have shown that this compound can protect neuronal cells from oxidative stress and neurotoxic insults. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. However, more extensive preclinical studies are needed to validate these findings and to assess the safety and efficacy of the compound in vivo.

In addition to its biological activities, the physicochemical properties of 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine are also important considerations for drug development. The compound's solubility, stability, and bioavailability are critical factors that can influence its pharmacokinetic profile and therapeutic effectiveness. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the bioavailability and reduce the side effects of this compound.

The structural diversity of pyrazine derivatives has also inspired researchers to explore analogs of 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-yl]pyrazine. By modifying various functional groups within the molecule, scientists aim to improve its potency and selectivity while minimizing off-target effects. High-throughput screening techniques and computational modeling have been instrumental in identifying promising analogs with enhanced therapeutic properties.

Clinical trials are an essential step in translating laboratory findings into practical treatments. While no clinical trials involving 2-[1-(piperidin-3-yl)-1H-1,2,3-triazol-5-y l]pyrazine have been reported yet, preclinical data suggest that it holds significant promise for further development. The next steps will involve conducting phase I trials to evaluate the safety and tolerability of the compound in human subjects.

In conclusion, 2-[1-(piperidin - 3 - yl) - 1 H - 1 , 2 , 3 - triazol - 5 - yl]pyrazine (CAS No. 2 0 8 9 - 8 - 0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data become available from preclinical studies and clinical trials, this compound may emerge as a valuable tool in the treatment of various diseases.